Cas no 1272756-00-9 (1-tert-Butyl 3-ethyl 5-hydroxypiperidine-1,3-dicarboxylate)

1-tert-Butyl 3-ethyl 5-hydroxypiperidine-1,3-dicarboxylate is a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and fine chemicals. Its structure features a piperidine core with hydroxyl and carboxylate ester functionalities, enabling selective modifications for diverse applications. The tert-butyl and ethyl ester groups provide differential reactivity, facilitating stepwise deprotection or functionalization. The hydroxyl group at the 5-position offers a handle for further derivatization, enhancing its utility in building complex molecular architectures. This compound is valued for its stability, high purity, and compatibility with a range of synthetic conditions, making it a reliable choice for research and industrial applications requiring precise control over stereochemistry and reactivity.
1-tert-Butyl 3-ethyl 5-hydroxypiperidine-1,3-dicarboxylate structure
1272756-00-9 structure
Product Name:1-tert-Butyl 3-ethyl 5-hydroxypiperidine-1,3-dicarboxylate
CAS No:1272756-00-9
MF:C13H23NO5
MW:273.325424432755
MDL:MFCD18651704
CID:1056511
PubChem ID:71742822
Update Time:2025-05-26

1-tert-Butyl 3-ethyl 5-hydroxypiperidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-tert-Butyl 3-ethyl 5-hydroxypiperidine-1,3-dicarboxylate
    • Ethyl N-Boc-5-hydroxypiperidine-3-carboxylate
    • 1-O-tert-butyl 3-O-ethyl 5-hydroxypiperidine-1,3-dicarboxylate
    • 5-Hydroxy-1,3-piperidinedicarboxylic acid 1-(1,1-dimethylethyl) 3-ethyl ester
    • AKOS022183217
    • DTXSID80857251
    • EthylN-Boc-5-hydroxypiperidine-3-carboxylate
    • SY012817
    • AS-39111
    • 1272756-00-9
    • AMY4353
    • XAC75600
    • CS-0112296
    • DB-020154
    • 1-(tert-Butyl) 3-ethyl 5-hydroxypiperidine-1,3-dicarboxylate
    • MFCD18651704
    • SCHEMBL17919854
    • 1,3-Piperidinedicarboxylic acid, 5-hydroxy-, 1-(1,1-dimethylethyl) 3-ethyl ester
    • SB43303
    • A889251
    • MDL: MFCD18651704
    • Inchi: 1S/C13H23NO5/c1-5-18-11(16)9-6-10(15)8-14(7-9)12(17)19-13(2,3)4/h9-10,15H,5-8H2,1-4H3
    • InChI Key: JZPKVZMVVCCMSR-UHFFFAOYSA-N
    • SMILES: OC1CN(C(=O)OC(C)(C)C)CC(C(=O)OCC)C1

Computed Properties

  • Exact Mass: 273.15800
  • Monoisotopic Mass: 273.15762283g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 76.1Ų

Experimental Properties

  • PSA: 76.07000
  • LogP: 1.10530

1-tert-Butyl 3-ethyl 5-hydroxypiperidine-1,3-dicarboxylate Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-tert-Butyl 3-ethyl 5-hydroxypiperidine-1,3-dicarboxylate Pricemore >>

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